Nitroisobenzofuranone, a small molecule inhibitor of multidrug-resistant Staphylococcus aureus, targets peptidoglycan biosynthesis†
Chemical Communications Pub Date: 2022-09-16 DOI: 10.1039/D2CC04102B
Abstract
Antimicrobial resistance (AMR) is a global health concern. Targetting AMR, we present an in situ lactonization mechanism generating 4-nitroisobenzofuran-1(3H)-one (IITK2020), an exclusive S. aureus inhibitor at 2–4 μg mL−1 MIC including multidrug-resistant S. aureus clinical strains, that prevents peptidoglycan biosynthesis.
Recommended Literature
- [1] Boronate affinity-based surface-imprinted quantum dots as novel fluorescent nanosensors for the rapid and efficient detection of rutin†
- [2] Atomic oxygen effects on silvered polyimide films and their surface modification by poly(siloxane amic acid) ammonium salts
- [3] Building microsphere–nanosheet structures in N-doped carbon to improve its performance in the oxygen reduction reaction and vanadium redox flow batteries†
- [4] Changes in the hierarchical protein polymer structure: urea and temperature effects on wheat gluten films†
- [5] C to H effective ratio as a descriptor for co-processing light oxygenates and CH4 on Mo/H-ZSM-5†
- [6] Benzoic acid resin (BAR): a heterogeneous redox organocatalyst for continuous flow synthesis of benzoquinones from β-O-4 lignin models†
- [7] Characterisation of Single Nucleotide Polymorphisms and Haplotypes of MSTN Associated with Growth Traits in European Sea Bass (Dicentrarchus labrax)
- [8] Calibration in atomic absorption spectrometry
- [9] Atomic-absorption determination of mercury in geological materials by flame and carbon-rod atomisation after solvent extraction and using co-extracted silver as a matrix modifier
- [10] Book reviews
Journal Name：Chemical Communications
research_products
-
CAS no.: 18776-92-6
-
CAS no.: 1526787-78-9
